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Compound of Interest

Methyl 2-(chloromethyl)oxazole-4-
Compound Name:
carboxylate

cat. No.: B1302976

Essential Safety and Handling Guide for Methyl
2-(chloromethyl)oxazole-4-carboxylate

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of specialized chemical reagents is paramount. This guide provides essential safety
and logistical information for Methyl 2-(chloromethyl)oxazole-4-carboxylate, a halogenated
organic compound. Adherence to these procedures is critical for personnel safety and
environmental protection.

Chemical Identifier:

« Name: Methyl 2-(chloromethyl)oxazole-4-carboxylate

« CAS Number: 208465-72-9[1][2][3]

« Molecular Formula: CsHeCINO3[1]

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 2-(chloromethyl)oxazole-4-carboxylate is classified as a hazardous substance. The
primary hazards include:
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Acute Toxicity (Oral): Harmful if swallowed.[4][5]

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4][5]

To mitigate these risks, the following personal protective equipment is mandatory when
handling this compound.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times. Use
equipment tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU).
[4] A face shield should be
worn over safety glasses when

there is a splash hazard.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are a suitable
minimum. Inspect gloves prior
to use and use proper removal
techniques to avoid skin
contact. For prolonged contact,

consider heavier-duty gloves.

Body Protection

Laboratory Coat

A full-length, buttoned lab coat
is required to protect skin and

clothing from splashes.

Respiratory Protection

Fume Hood

All handling of solid and
dissolved Methyl 2-
(chloromethyl)oxazole-4-
carboxylate must be
conducted in a certified
chemical fume hood to avoid

inhalation of dust or vapors.[6]

Operational Plan: Safe Handling Workflow

A systematic approach to handling Methyl 2-(chloromethyl)oxazole-4-carboxylate is

essential to minimize exposure and prevent accidents. The following workflow outlines the key

steps for safe handling in a laboratory setting.
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Caption: Workflow for the safe handling of Methyl 2-(chloromethyl)oxazole-4-carboxylate.
Experimental Protocol for Safe Handling:

» Preparation: Before handling the chemical, ensure the work area, specifically the chemical
fume hood, is clean and uncluttered. Verify that an appropriate fire extinguisher, safety
shower, and eyewash station are accessible. All necessary PPE must be donned correctly.

» Weighing:
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o Perform all weighing operations within a chemical fume hood to contain any airborne
particles.

o Use a tared, sealed container to weigh the solid compound.

o Clean any spills on the balance immediately with a damp cloth, which should then be
disposed of as hazardous waste.

o Dissolution:
o Add the solvent to the solid compound slowly in the reaction vessel, inside the fume hood.

o Keep the container covered as much as possible during dissolution to minimize vapor
release.

» Reaction Use:
o Conduct the reaction in a closed or contained system within the fume hood.
o Maintain constant vigilance and do not leave the reaction unattended.

e Decontamination:

o After use, decontaminate all glassware and equipment that came into contact with the
chemical. Rinse with an appropriate solvent and collect the rinsate as halogenated waste.

o Wipe down the work surface in the fume hood.
o Remove and dispose of gloves properly, and wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Methyl 2-(chloromethyl)oxazole-4-carboxylate and associated waste is
crucial to prevent environmental contamination. As a chlorinated organic compound, it must be
treated as hazardous waste.
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Waste Type

Collection Container

Disposal Procedure

Solid Chemical Waste

Labeled, sealed, and

compatible waste container.

Collect unused or expired solid
Methyl 2-
(chloromethyl)oxazole-4-
carboxylate in a designated
hazardous waste container.
The container must be clearly
labeled with the chemical

name and hazard symbols.

Liquid Halogenated Waste

Labeled, sealed, and

compatible waste container.

All solutions containing Methyl
2-(chloromethyl)oxazole-4-
carboxylate and rinsates from
cleaning contaminated
glassware must be collected
as halogenated organic waste.
[6][7] Never mix halogenated
waste with non-halogenated

organic waste.[6][7]

Contaminated Labware

Designated hazardous waste

bags or containers.

Disposable items such as
gloves, weighing paper, and
pipette tips that are
contaminated with the
chemical should be placed in a
sealed bag or container,
clearly labeled as hazardous

waste.

Empty Chemical Containers

Original container.

Empty containers should be
triple-rinsed with a suitable
solvent. The rinsate must be
collected as halogenated
waste. After rinsing, the
container can be disposed of
according to institutional

guidelines, which may require
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defacing the label before

disposal.

Final Disposal: All collected hazardous waste must be disposed of through a licensed
professional waste disposal service in accordance with local, state, and federal regulations.[4]
Do not dispose of this chemical down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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